Cas no 618903-56-3 ((8S,13S,14S,17S)-13,17-diethyl-17-hydroxy-1,2,6,7,8,14,15,16-octahydrocyclopenta[a]phenanthren-3-one)

• Product Name: (8S,13S,14S,17S)-13,17-diethyl-17-hydroxy-1,2,6,7,8,14,15,16-octahydrocyclopenta[a]phenanthren-3-one
• CAS No: 618903-56-3
• MF: C₂₁H₂₈O₂
• MW: 312.445826530457
• CID: 955696
• PubChem ID: 6857686
• Update Time: 2025-04-19

(8S,13S,14S,17S)-13,17-diethyl-17-hydroxy-1,2,6,7,8,14,15,16-octahydrocyclopenta[a]phenanthren-3-one Chemical and Physical Properties

Names and Identifiers

• (8S,13S,14S,17S)-13,17-diethyl-17-hydroxy-1,2,6,7,8,14,15,16-octahydrocyclopenta[a]phenanthren-3-one
• TETRAHYDROGESTRINONE
• 17H
• 17-HYDROXY-18A-HOMO-19-NOR-17ALPHA-PREGNA-4,9,11-TRIEN-3-ONE
• BIDD:ER0580
• Clear
• Tetrahydrogestrinone (THG)
• DB06870
• CHEMBL1229684
• (17a)-13-ethyl-17-hydroxy-18,19-Dinorpregna-4,9,11-trien-3-one
• OXHNQTSIKGHVBH-ANULTFPQSA-N
• SCHEMBL4434724
• 643MR6L9LB
• CHEBI:190313
• TETRAHYDROGESTRINONE [MI]
• Tetrahydrogestrinone 90%
• (8S,13S,14S,17S)-13,17-diethyl-17-hydroxy-1,2,6,7,8,13,14,15,16,17-decahydro-3H-cyclopenta[a]phenanthren-3-one (non-preferred name)
• BDBM50594907
• 618903-56-3
• NS00067977
• Tetrahydrogestrinone (>90%)
• UNII-643MR6L9LB
• 13.BETA.,17.ALPHA.-DIETHYL-17.BETA.-HYDROXYGON-4,9,11-TRIEN-3-ONE
• 18,19-DINORPREGNA-4,9,11-TRIEN-3-ONE, 13-ETHYL-17-HYDROXY-, (17.ALPHA.)-
• AKOS030242734
• DTXSID60210901
• Q416940
• (10S,11S,14S,15S)-14,15-diethyl-14-hydroxytetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadeca-1,6,16-trien-5-one
• (17.ALPHA.)-13-ETHYL-17-HYDROXY-18,19-DINORPREGNA-4,9,11-TRIEN-3-ONE
• Tetrahydrogestrinone 90% (1.0mg/ml in Acetonitrile)

• Inchi： 1S/C21H28O2/c1-3-20-11-9-17-16-8-6-15(22)13-14(16)5-7-18(17)19(20)10-12-21(20,23)4-2/h9,11,13,18-19,23H,3-8,10,12H2,1-2H3/t18-,19+,20+,21+/m1/s1
• InChI Key： OXHNQTSIKGHVBH-ANULTFPQSA-N
• SMILES： O[C@@]1(CC)CC[C@H]2[C@@H]3CCC4=CC(CCC4=C3C=C[C@@]21CC)=O

Computed Properties

• Exact Mass: 312.20900
• Monoisotopic Mass: 312.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Melting Point: 60-62°C
• PSA: 37.30000
• LogP: 4.49960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives